1-(2,3-Difluorophenyl)propan-2-one

• CAS No.: 101712-19-0
• Molecular Formula: C9H8F2O
• Molecular Weight: 170.16 g/mol
• IUPAC Name: 1-(2,3-difluorophenyl)propan-2-one
• InChI: InChI=1S/C9H8F2O/c1-6(12)5-7-3-2-4-8(10)9(7)11/h2-4H,5H2,1H3
• InChI Key: ZRFCZBGMTPOGIM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=C(C(=CC=C1)F)F

Description

1-(2,3-Difluorophenyl)propan-2-one is a fluorinated aromatic ketone with the molecular formula C₉H₇F₂O (molecular weight: 169.14 g/mol). Its structure features a propan-2-one (acetone) backbone substituted with a 2,3-difluorophenyl group at the carbonyl-bearing carbon. The fluorine atoms at the 2- and 3-positions of the aromatic ring enhance its lipophilicity and metabolic stability, making it a valuable intermediate in medicinal chemistry and organic synthesis .

Comparison with Similar Compounds

3-(2,4-Difluorophenyl)-1,1-dimethoxypropan-2-one (20b)

• Molecular Formula : C₁₂H₁₂F₂O₃
• Molecular Weight : 242.22 g/mol
• Key Features : Differs in fluorine substitution (2,4- vs. 2,3-positions) and the presence of two methoxy groups.
• Synthesis: Prepared via copper(II)-catalyzed oxidation of a phenylthio intermediate in methanol .
• Applications : Serves as a precursor for bioactive molecules, leveraging its electron-withdrawing fluorine substituents for enhanced stability .

1-(2,3-Difluorophenyl)-2,2,2-trifluoroethanone

• Molecular Formula : C₈H₃F₅O
• Molecular Weight : 210.10 g/mol
• Key Features : Replaces the propan-2-one chain with a trifluoroacetyl group, increasing fluorine content and lipophilicity.
• Properties : Exhibits superior metabolic resistance due to trifluoromethylation, making it suitable for agrochemical and pharmaceutical applications .

(E)-1-(3-Chloro-2,6-dihydroxy-4-methoxyphenyl)-3-(2,3-difluorophenyl)prop-2-en-1-one (Compound 4)

• Structure: Contains a conjugated propenone chain linked to a 2,3-difluorophenyl group.
• Activity : Demonstrates antitumor efficacy against multiple cancer cell lines, with IC₅₀ values <10 µM, attributed to the synergistic effects of fluorine and chlorine substituents .

Goxalapladib (2-{2-[2-(2,3-Difluorophenyl)ethyl]-4-oxo-1,8-naphthyridin-1(4H)-yl}-N-{1-(2-methoxyethyl)piperidin-4-yl}-N-[[4’-(trifluoromethyl)biphenyl-4-yl]methyl}acetamide)

• Structure : Integrates a 2,3-difluorophenyl-ethyl group into a naphthyridine scaffold.
• Activity : Developed for atherosclerosis treatment, targeting lipoprotein-associated phospholipase A₂ (Lp-PLA₂). The ethyl spacer and fluorinated aromatic group optimize target binding and pharmacokinetics .

Impact of Substituent Position and Electronic Effects

• 2,3-Difluorophenyl vs. 2,4-Difluorophenyl : The 2,3-substitution pattern creates a sterically hindered aromatic ring, reducing rotational freedom compared to 2,4-isomers. This may influence binding affinity in drug-receptor interactions .
• Electron-Withdrawing Effects : Fluorine atoms increase the electrophilicity of the ketone carbonyl, enhancing reactivity in nucleophilic additions (e.g., Grignard reactions) .